Cas no 496869-85-3 (3-Pyridinecarbonitrile,2-[(1R)-3-(dimethylamino)-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate)

• Product name: 3-Pyridinecarbonitrile,2-[(1R)-3-(dimethylamino)-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate
• CAS No: 496869-85-3
• MF: C₁₇H₁₇F₃N₄O₆
• MW: 430.335294485092
• CID: 1529343

3-Pyridinecarbonitrile,2-[(1R)-3-(dimethylamino)-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[(1R)-3-(dimethylamino)-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate
• 3-Pyridinecarbonitrile, 2-[(1R)-3-(dimethylamino)-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-, ethanedioate (1:)

• Inchi： 1S/C15H15F3N4O2.C2H2O4/c1-22(2)8-6-11(12-5-7-20-24-12)23-14-10(9-19)3-4-13(21-14)15(16,17)18;3-1(4)2(5)6/h3-5,7,11H,6,8H2,1-2H3;(H,3,4)(H,5,6)/t11-;/m1./s1
• InChI Key： SBLRYZHUQDISDY-RFVHGSKJSA-N
• SMILES： C(=O)(O)C(=O)O.O(C1N=C(C(F)(F)F)C=CC=1C#N)[C@@H](C1ON=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 430.11011

Experimental Properties

• PSA: 149.78